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Compound of Interest

Compound Name: SR3335

Cat. No.: B1682619

For researchers, scientists, and drug development professionals utilizing SR3335, ensuring its
proper disposal is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step logistical information for the safe handling and
disposal of this potent research compound. Adherence to these procedures is paramount to
mitigate risks and ensure compliance with safety regulations.

Chemical and Safety Data at a Glance

A summary of key quantitative data for SR3335 is presented below, offering a quick reference
for its physical and chemical properties.

Property Value Reference
Molecular Formula C13HoFeNO3S:2 [1]
Molecular Weight 405.3 g/mol [1]
Appearance Crystalline solid [2]
Solubility in Ethanol 33 mg/mL [2]
Solubility in DMSO 16 mg/mL [2]

Solubility in Dimethyl

i 20 mg/mL [2]
Formamide (DMF)

Storage Temperature -20°C [2]
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SR3335 Disposal Workflow

The following diagram outlines the procedural flow for the proper disposal of SR3335 waste.

SR3335 Disposal Workflow

Step 1: Waste Identification & Segregation

Identify SR3335 Waste
(Solid, Solutions, Contaminated Materials)

:

Segregate as Halogenated Organic Waste

Step 2: Containerization

Select a Designated, Compatible
Waste Container

'

Ensure Container is Leak-Proof
with a Secure Lid

Step 3: Labeling
Y

Affix a Hazardous Waste Label

:

Clearly Write 'SR3335" and List
All Chemical Constituents

Step 4: Storage & Disposal

Store in a Designated Satellite
Accumulation Area

:

Arrange for Pickup by
Certified Hazardous Waste Disposal Service
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Caption: A flowchart illustrating the key stages for the safe disposal of SR3335 waste.

Detailed Disposal Protocol

The following step-by-step guide provides a detailed methodology for the safe disposal of
SR3335. This protocol is based on general best practices for handling halogenated organic
compounds in a laboratory setting.[3][4][5][6]

1. Personal Protective Equipment (PPE): Before handling SR3335, ensure appropriate PPE is
worn, including safety goggles, a lab coat, and chemical-resistant gloves.[4][6]

2. Waste Segregation:

e Solid Waste: Unused or expired solid SR3335 should be collected as hazardous chemical
waste. Do not mix with non-hazardous waste.

» Solutions: Solutions containing SR3335 should be disposed of as halogenated organic liquid
waste.[3][4][5] Do not pour down the drain.[4] Keep halogenated and non-halogenated
solvent waste in separate containers to minimize disposal costs.[3]

o Contaminated Materials: Any materials, such as pipette tips, vials, or absorbent paper, that
are contaminated with SR3335 should be treated as hazardous waste and disposed of
accordingly.

3. Waste Container Requirements:
o Use a designated, properly labeled, and chemically compatible waste container.[7][8]

e The container must be in good condition, free from leaks, and have a secure, tight-fitting lid.

[71°]

o Ensure the container is not overfilled; a general guideline is to fill it to no more than 90%
capacity.

4. Labeling of Waste Containers:
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e Immediately label the waste container with a hazardous waste tag.[3][10]

o Clearly indicate the contents, including "SR3335" and the full names of any solvents or other
chemicals present in the waste mixture.[5] Avoid using chemical formulas or abbreviations.[5]

 Include the name of the principal investigator, laboratory location, and the date of waste
accumulation.

5. Storage of Waste:

o Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory.[9]

o Ensure the storage area is well-ventilated.[3]

o Store incompatible waste types separately to prevent accidental reactions.[9]

6. Final Disposal:

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a certified hazardous waste disposal contractor.

» Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Disclaimer: This document provides general guidance. Always consult your institution's specific
safety protocols and the material's Safety Data Sheet (SDS) before handling and disposing of
any chemical.[2] SR3335 is for research use only and not for human or veterinary use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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